N-(2-methoxybenzyl)-4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanamide

Specification

• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: N-[(2-methoxyphenyl)methyl]-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• Standard InChI: InChI=1S/C19H20N4O3/c1-26-17-10-5-2-7-14(17)13-20-18(24)11-6-12-23-19(25)15-8-3-4-9-16(15)21-22-23/h2-5,7-10H,6,11-13H2,1H3,(H,20,24)
• Standard InChI Key: YFAYHFCKTONGQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CCCN2C(=O)C3=CC=CC=C3N=N2

Introduction

N-(2-methoxybenzyl)-4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanamide is a synthetic organic compound belonging to the benzotriazine derivative family. It is notable for its potential applications in medicinal chemistry and material science due to its unique structural features and biological activities.

Synthesis of N-(2-methoxybenzyl)-4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanamide

The synthesis of this compound typically involves several key steps:

• Preparation of Starting Materials: The synthesis begins with the preparation of the necessary starting materials, including 2-methoxybenzylamine and 4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoic acid or its derivatives.

• Amidation Reaction: The synthesis involves an amidation reaction between 2-methoxybenzylamine and the activated form of 4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanoic acid. This reaction is typically facilitated by coupling reagents like dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) in the presence of a base.

• Purification: After the reaction, the product is purified using standard techniques such as column chromatography or crystallization to obtain the pure compound.

Biological Activities and Applications

N-(2-methoxybenzyl)-4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanamide exhibits potential biological activities that make it a candidate for further research in medicinal chemistry:

Future Research Directions

Future research should focus on exploring the biological activities of N-(2-methoxybenzyl)-4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)butanamide in more detail, including its potential as an antimicrobial or anticancer agent. Additionally, its applications in material science could be further investigated to exploit its structural features for novel materials development.